Cas no 2137026-39-0 (3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)-)

• Product Name: 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)-
• CAS No: 2137026-39-0
• MF: C₁₂H₂₀ClNO₅
• MW: 293.743903160095
• CID: 5255508
• Update Time: 2025-07-03

3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)-

• Inchi： 1S/C12H20ClNO5/c1-11(2,3)19-10(16)14-8(9(15)17-7-13)6-18-12(14,4)5/h8H,6-7H2,1-5H3/t8-/m0/s1
• InChI Key： AHUHGQBRGPFUBQ-QMMMGPOBSA-N
• SMILES： O1C[C@@H](C(OCCl)=O)N(C(OC(C)(C)C)=O)C1(C)C

Additional information on 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)-

Recent Advances in the Study of 3,4-Oxazolidinedicarboxylic Acid Derivative (CAS: 2137026-39-0)

The compound 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)- (CAS: 2137026-39-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral oxazolidine derivative is a key intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have focused on its stereoselective synthesis, structural modifications, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a building block for the synthesis of novel hepatitis C virus (HCV) NS3/4A protease inhibitors. The researchers utilized the chiral purity of (4S)-configuration to achieve high enantioselectivity in their target molecules, resulting in compounds with improved pharmacokinetic profiles compared to previous generations of inhibitors. The chloromethyl group at position 4 was particularly crucial for subsequent functionalization through nucleophilic substitution reactions.

Further investigations into the compound's reactivity have revealed interesting insights. A team at MIT reported in ACS Catalysis (2024) that the tert-butyl ester group exhibits unexpected stability under certain coupling conditions, making this derivative particularly valuable for multi-step synthetic routes. This property has enabled researchers to develop more efficient synthetic pathways to complex drug candidates while maintaining the integrity of the oxazolidine core structure.

From a pharmacological perspective, recent in vitro studies have shown that structural analogs derived from this scaffold exhibit promising activity against several disease targets. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described derivatives with nanomolar affinity for certain cancer-related protein kinases, while maintaining good selectivity profiles. The dimethyl substitution pattern on the oxazolidine ring appears to contribute significantly to the compounds' metabolic stability, as evidenced by microsomal stability assays.

The synthetic accessibility of this compound has also improved significantly. A recent patent application (WO2023124567) discloses an optimized manufacturing process that achieves >99% enantiomeric purity at scale, addressing previous challenges in large-scale production. This development is particularly important as the pharmaceutical industry shows increasing interest in this class of compounds for various therapeutic applications.

Looking forward, researchers are exploring the potential of this scaffold in targeted drug delivery systems. Preliminary work published in Molecular Pharmaceutics (2024) demonstrates that the chloromethyl group can be utilized for conjugation with antibody fragments, creating potential opportunities for antibody-drug conjugate (ADC) development. The unique stereochemistry of the molecule may also play a role in tissue-specific targeting, though this requires further investigation.

In conclusion, 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)- continues to be a versatile and valuable intermediate in medicinal chemistry. Its unique structural features and demonstrated utility in drug discovery make it a compound of significant interest for future research and development efforts across multiple therapeutic areas.